N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide

• IUPAC Name: N-[3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-4-methylbenzamide
• InChI: InChI=1S/C22H27N3O3/c1-17-3-5-18(6-4-17)22(27)23-12-11-21(26)25-15-13-24(14-16-25)19-7-9-20(28-2)10-8-19/h3-10H,11-16H2,1-2H3,(H,23,27)
• InChI Key: NOMNTMYXFUUKCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide, also known as MP-10, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at 5-HT1A receptors. This compound has also been shown to modulate the activity of the dopamine and norepinephrine systems, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide has several advantages for use in lab experiments. The compound has been extensively studied in preclinical models and has been shown to exhibit potent antidepressant, anxiolytic, and antipsychotic effects. This compound is also relatively easy to synthesize and can be obtained in high purity. However, one limitation of this compound is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide. One area of interest is the potential use of the compound as a treatment for substance abuse disorders. This compound has been shown to reduce drug-seeking behavior in animal models of addiction, and further studies are needed to determine its potential as a treatment for human addiction. Another area of interest is the potential use of this compound as a treatment for neurodegenerative diseases. The compound has been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease, and further studies are needed to determine its potential as a treatment for these diseases. Finally, future studies should focus on elucidating the exact mechanism of action of this compound, which may lead to the development of more effective and targeted treatments for depression, anxiety, and other psychiatric disorders.
Conclusion
In conclusion, this compound, or this compound, is a small molecule compound with a wide range of potential therapeutic applications. The compound has been extensively studied for its antidepressant, anxiolytic, and antipsychotic effects, as well as its potential as a treatment for substance abuse disorders and neurodegenerative diseases. Further research is needed to fully elucidate the mechanism of action of this compound and to determine its potential as a treatment for these and other disorders.

Synthesis Methods

The synthesis of N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 4-methoxyphenylpiperazine in the presence of triethylamine. The resulting product is then reacted with 3-oxopropionyl chloride to yield this compound. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-3-oxopropyl}-4-methylbenzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent antidepressant, anxiolytic, and antipsychotic effects in preclinical studies. This compound has also been investigated for its potential as a treatment for substance abuse disorders, including alcohol and cocaine addiction. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.